![molecular formula C10H12N2O3S2 B2843325 S-(2-((3-(methylcarbamoyl)thiophen-2-yl)amino)-2-oxoethyl) ethanethioate CAS No. 955668-86-7](/img/structure/B2843325.png)
S-(2-((3-(methylcarbamoyl)thiophen-2-yl)amino)-2-oxoethyl) ethanethioate
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Overview
Description
Thiophene is a heterocyclic compound with the formula C4H4S. Consisting of a flat five-membered ring, it is aromatic as indicated by its extensive substitution reactions. It is a colorless liquid with a benzene-like odor .
Synthesis Analysis
Thiophene derivatives can be synthesized through various methods. For instance, one study describes the synthesis of a novel heterocyclic amide derivative by reacting 2-aminothiophene-3-carbonitrile with activated 2-(thiophen-2-yl)acetic acid in a N-acylation reaction .Molecular Structure Analysis
The molecular structure of thiophene derivatives can be complex and varies based on the specific derivative. For example, one derivative was characterized by elemental analyses, FT-IR, 1H and 13C NMR spectroscopic studies, and single crystal X-ray crystallography .Chemical Reactions Analysis
Thiophene derivatives can undergo a variety of chemical reactions. For instance, one study describes the interaction between elemental sulfur and NaOtBu, enabling a facile single-step protocol for the synthesis of thiophene derivatives from 1,3-diynes .Scientific Research Applications
Antibacterial and Antimicrobial Properties
The compound’s chemical structure suggests potential antibacterial and antimicrobial activity. Researchers have investigated its effectiveness against various pathogens, including bacteria and fungi. Preliminary studies indicate that it may inhibit the growth of certain strains, making it a promising candidate for novel antimicrobial agents .
Anti-Inflammatory Effects
Inflammation plays a crucial role in various diseases, from autoimmune disorders to chronic conditions. Researchers have explored the anti-inflammatory properties of this compound. It may modulate inflammatory pathways, potentially offering therapeutic benefits in conditions like rheumatoid arthritis, inflammatory bowel disease, and dermatitis .
Cancer Research
The compound’s unique structure has attracted attention in cancer research. Some studies suggest that it could interfere with cancer cell proliferation and induce apoptosis (programmed cell death). Researchers are investigating its potential as an adjunct therapy or even as a lead compound for developing new anticancer drugs .
Metal Chelation and Environmental Applications
Certain sulfur-containing compounds exhibit metal-chelating properties, binding to heavy metals and facilitating their removal from the environment. This compound’s thiol group (–SH) suggests it might serve as an effective chelator for heavy metals in contaminated soil or water .
Organic Electronics and Semiconductors
Thiophene derivatives often find applications in organic electronics due to their π-conjugated systems. Researchers have explored the compound’s electronic properties, including its potential as a semiconductor material. It could contribute to the development of flexible displays, organic solar cells, and transistors .
Drug Delivery Systems
The compound’s functional groups make it amenable to modification for drug delivery purposes. Researchers are investigating its use as a carrier for targeted drug delivery, especially in cases where specific tissues or cells need treatment. By attaching therapeutic agents to this compound, scientists aim to enhance drug efficacy and minimize side effects .
Mechanism of Action
The mechanism of action of thiophene derivatives can vary widely depending on the specific derivative and its intended use. For example, some thiophene derivatives have shown significant antifungal, antibacterial, antioxidant, insecticide, anticonvulsant, analgesic, antitumor, anti-inflammatory, and anti-HSV activity .
Safety and Hazards
Future Directions
Thiophene and its derivatives have shown extensive significance in the pharmaceutical field because of their varied biological and clinical applications . They are also important materials for organic electronic and optoelectronic applications . Future research will likely continue to explore the potential uses of these compounds in various fields.
properties
IUPAC Name |
S-[2-[[3-(methylcarbamoyl)thiophen-2-yl]amino]-2-oxoethyl] ethanethioate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O3S2/c1-6(13)17-5-8(14)12-10-7(3-4-16-10)9(15)11-2/h3-4H,5H2,1-2H3,(H,11,15)(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNPSGMQKRIBSSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)SCC(=O)NC1=C(C=CS1)C(=O)NC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
S-(2-((3-(methylcarbamoyl)thiophen-2-yl)amino)-2-oxoethyl) ethanethioate |
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